Cas no 251097-65-1 (4-methyl-2-3-(trifluoromethyl)benzenesulfonamidopentanoic acid)

4-Methyl-2-3-(trifluoromethyl)benzenesulfonamidopentanoic acid is a specialized sulfonamide derivative featuring a trifluoromethylphenyl group and a carboxylate functionality. Its unique structure confers advantageous properties, including enhanced binding affinity and metabolic stability, making it valuable in medicinal chemistry and pharmaceutical research. The trifluoromethyl group improves lipophilicity and bioavailability, while the sulfonamide moiety offers potential for targeted interactions with biological receptors. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, such as enzyme inhibitors or receptor modulators. Its well-defined chemical properties and compatibility with further functionalization make it a versatile building block for drug discovery and development applications.
4-methyl-2-3-(trifluoromethyl)benzenesulfonamidopentanoic acid structure
251097-65-1 structure
Product Name:4-methyl-2-3-(trifluoromethyl)benzenesulfonamidopentanoic acid
CAS No:251097-65-1
MF:C13H16F3NO4S
MW:339.330653190613
MDL:MFCD00173033
CID:239160
PubChem ID:2775543
Update Time:2025-10-18

4-methyl-2-3-(trifluoromethyl)benzenesulfonamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-2-(3-(trifluoromethyl)phenylsulfonamido)pentanoic acid
    • 4-Methyl-2-([[3-(Trifluoromethyl)Phenyl]Sulfonyl]Amino)Cetanoic Acid
    • N-[3-(Trifluoromethyl)phenylsulfonyl]-DL-leucine
    • 4-Methyl-2-({[3-(trifluoromethyl)phenyl]-sulfonyl}amino)pentanoic acid
    • 4-METHYL-2-({[3-TRIFLUOROMETHYL)PHENYL]SULFONYL}-AMINO)PENTANOIC ACID
    • Leucine,N-[[3-(trifluoromethyl)phenyl]sulfonyl]-
    • 4-Methyl-2-(3-trifluoromethyl-benzenesulfonylamino)-pentanoic acid
    • N-{[3-(Trifluoromethyl)phenyl]sulfonyl}leucine
    • 4-methyl-2-3-(trifluoromethyl)benzenesulfonamidopentanoic acid
    • SCHEMBL7065939
    • EN300-04197
    • 4-methyl-2-[[3-(trifluoromethyl)phenyl]sulfonylamino]pentanoic Acid
    • FT-0644123
    • LEUCINE, N-[[3-(TRIFLUOROMETHYL)PHENYL]SULFONYL]-
    • 251097-65-1
    • 4-Methyl-2-([[3-(trifluoromethyl)phenyl]sulfonyl]amino)petanoic acid
    • AKOS016055062
    • Z45637143
    • ((3-(trifluoromethyl)phenyl)sulfonyl)leucine
    • MFCD00173033
    • DTXSID00379581
    • F1408-0315
    • N-[3-(Trifluoromethyl)benzene-1-sulfonyl]leucine
    • 10G-522S
    • AKOS000116688
    • 4-methyl-2-[3-(trifluoromethyl)benzenesulfonamido]pentanoic acid
    • 4-methyl-2-[3-(trifluoromethyl)benzenesulphonylamino]pentanoic acid
    • DB-046625
    • MDL: MFCD00173033
    • Inchi: 1S/C13H16F3NO4S/c1-8(2)6-11(12(18)19)17-22(20,21)10-5-3-4-9(7-10)13(14,15)16/h3-5,7-8,11,17H,6H2,1-2H3,(H,18,19)
    • InChI Key: PGVOZRMIHHGLDI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C(F)(F)F)C=1)(NC(C(=O)O)CC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 339.07528
  • Monoisotopic Mass: 339.07521365g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 91.8Ų

Experimental Properties

  • Melting Point: 140-142°
  • PSA: 83.47

4-methyl-2-3-(trifluoromethyl)benzenesulfonamidopentanoic acid Security Information

  • HazardClass:IRRITANT

4-methyl-2-3-(trifluoromethyl)benzenesulfonamidopentanoic acid Pricemore >>

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